Cas no 122127-74-6 (4H-1-Benzopyran-4-one,5,7-dihydroxy-3-(2-hydroxy-4,5-dimethoxyphenyl)-)

• Product Name: 4H-1-Benzopyran-4-one,5,7-dihydroxy-3-(2-hydroxy-4,5-dimethoxyphenyl)-
• CAS No: 122127-74-6
• MF: C₁₇H₁₄O₇
• MW: 330.288865566254
• CID: 164886
• PubChem ID: 5492434
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,5,7-dihydroxy-3-(2-hydroxy-4,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5,7-dihydroxy-3-(2-hydroxy-4,5-dimethoxyphenyl)-
• 2'-hydroxy-5'-methoxybiochanin A
• 5,7-dihydroxy-3-(2-hydroxy-4,5-dimethoxyphenyl)chromen-4-one
• 2'-Hmba
• 5,7-dihydroxy-3-(2-hydroxy-4,5-dimethoxyphenyl)-4H-chromen-4-one
• DTXSID60153526
• 122127-74-6
• 2/'-Hydroxy-5/'-methoxybiochanin A
• LMPK12050334
• 5,7,2'-Trihydroxy-4',5'-dimethoxyisoflavone

• Inchi： 1S/C17H14O7/c1-22-13-5-9(11(19)6-14(13)23-2)10-7-24-15-4-8(18)3-12(20)16(15)17(10)21/h3-7,18-20H,1-2H3
• InChI Key： XTQFIPOLABHASM-UHFFFAOYSA-N
• SMILES： O1C=C(C(C2C(=CC(=CC1=2)O)O)=O)C1C=C(C(=CC=1O)OC)OC

Computed Properties

• Exact Mass: 330.07392
• Monoisotopic Mass: 330.07395278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylisoflavones